Mepiquat chloride
Mepiquat chloride
Mepiquat chloride is a plant growth regulator, which is basically employed in cotton cultivation, in order to control the growth rate and hence increase the quality and yield.
Mepiquat chloride is a quaternary ammonium salt consisting of equimolar amounts of mepiquat cations and chloride anions. A plant growth regulator, it is used in agriculture to reduce vegetative growth including sprout suppression in garlic, leeks and onions. It has a role as a plant growth retardant and an agrochemical. It is a quaternary ammonium salt and a chloride salt. It contains a mepiquat.
Mepiquat chloride is a quaternary ammonium salt consisting of equimolar amounts of mepiquat cations and chloride anions. A plant growth regulator, it is used in agriculture to reduce vegetative growth including sprout suppression in garlic, leeks and onions. It has a role as a plant growth retardant and an agrochemical. It is a quaternary ammonium salt and a chloride salt. It contains a mepiquat.
Brand Name:
Vulcanchem
CAS No.:
24307-26-4
VCID:
VC21284524
InChI:
InChI=1S/C7H16N.ClH/c1-8(2)6-4-3-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1
SMILES:
C[N+]1(CCCCC1)C.[Cl-]
Molecular Formula:
C7H16ClN
Molecular Weight:
149.66 g/mol
Mepiquat chloride
CAS No.: 24307-26-4
Cat. No.: VC21284524
Molecular Formula: C7H16ClN
Molecular Weight: 149.66 g/mol
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Specification
| Description | Mepiquat chloride is a plant growth regulator, which is basically employed in cotton cultivation, in order to control the growth rate and hence increase the quality and yield. Mepiquat chloride is a quaternary ammonium salt consisting of equimolar amounts of mepiquat cations and chloride anions. A plant growth regulator, it is used in agriculture to reduce vegetative growth including sprout suppression in garlic, leeks and onions. It has a role as a plant growth retardant and an agrochemical. It is a quaternary ammonium salt and a chloride salt. It contains a mepiquat. |
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| CAS No. | 24307-26-4 |
| Molecular Formula | C7H16ClN |
| Molecular Weight | 149.66 g/mol |
| IUPAC Name | 1,1-dimethylpiperidin-1-ium;chloride |
| Standard InChI | InChI=1S/C7H16N.ClH/c1-8(2)6-4-3-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1 |
| Standard InChI Key | VHOVSQVSAAQANU-UHFFFAOYSA-M |
| Isomeric SMILES | C[N+]1(CCCCC1)C.[Cl-] |
| SMILES | C[N+]1(CCCCC1)C.[Cl-] |
| Canonical SMILES | C[N+]1(CCCCC1)C.[Cl-] |
| Colorform | Colorless hygroscopic crystals |
| Melting Point | 223.0 °C >300 °C, with discoloration at about 296 °C |
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